3-O-Benzoyl Diosgenine
Overview
Description
3-O-Benzoyl Diosgenine (3-O-BD) is a type of steroidal saponin, which is a compound derived from plants and has a variety of pharmaceutical and biological activities. It is found in many species of plants, including Dioscorea, Trigonella, and Solanum. 3-O-BD has been studied for its potential applications in various fields, such as medicine, biochemistry, and pharmacology.
Scientific Research Applications
Cancer Treatment
Diosgenin benzoate: has been studied for its potential in cancer treatment due to its ability to induce apoptosis in cancer cells. It has shown promising effects in preclinical studies on various cancers, including breast, prostate, and leukemia. Its mechanism involves modulating signaling pathways that control cell growth and death .
Cardiovascular Health
Research suggests that Diosgenin benzoate may have beneficial effects on cardiovascular health. It has been associated with anti-atherosclerotic properties, potentially reducing the risk of heart disease by preventing the formation of arterial plaques .
Anti-inflammatory Activity
The compound exhibits significant anti-inflammatory properties, making it a candidate for treating inflammatory diseases such as arthritis. It inhibits the production of pro-inflammatory cytokines and mediators, thereby reducing inflammation .
Neuroprotection
Diosgenin benzoate has been reported to have neuroprotective effects. It may help in the treatment of neurodegenerative diseases like Alzheimer’s by preventing neuronal damage and enhancing cognitive functions .
Diabetes Management
Studies indicate that Diosgenin benzoate can aid in diabetes management. It enhances insulin sensitivity and helps regulate blood glucose levels, which is crucial for diabetes care .
Bone Health
This compound also contributes to bone health by promoting osteoblast activity and reducing osteoclastogenesis. This dual action makes it a potential therapeutic agent for osteoporosis and other bone-related disorders .
Asthma Treatment
Diosgenin benzoate’s anti-asthmatic effects stem from its ability to reduce airway inflammation and hyper-responsiveness. It may serve as a complementary treatment for asthma management .
Pharmaceutical Synthesis
Lastly, Diosgenin benzoate serves as a starting material for the synthesis of several steroidal drugs. Its structural similarity to estrogen allows for the creation of various pharmaceuticals, including contraceptives and hormone replacement therapies .
Mechanism of Action
Target of Action
Diosgenin benzoate, also known as 3-O-Benzoyl Diosgenine, is a steroidal sapogenin . It has been shown to act on several molecular targets that are essential players in the occurrence and incidence of many serious disorders . Its multitargeting capability allows it to influence multiple molecular targets and signaling pathways at the same time .
Mode of Action
Diosgenin benzoate interacts with its targets, leading to a series of changes in the cellular environment. It has been shown to have promising effects on inhibiting tumor cell proliferation and growth, promoting apoptosis, inducing differentiation and autophagy, inhibiting tumor cell metastasis and invasion, blocking cell cycle, regulating immunity, and improving gut microbiome .
Biochemical Pathways
The biosynthesis of triterpene diosgenin involves a downstream pathway that is regulated by cytochrome P450 monooxygenase (CYP450s) and uridine diphosphate (UDP)-dependent glycosyltransferases (UGTs), which control a series of cholesterol oxidation, hydroxylation, and glycosylation reactions .
Pharmacokinetics
The pharmacokinetics and bioavailability of diosgenin benzoate are major considerations for its therapeutic success. Obstructed pharmacokinetics and low bioavailability are major limitations for the therapeutic success of diosgenin . Nanoencapsulation of diosgenin benzoate can potentially overcome these limitations .
Result of Action
The molecular and cellular effects of diosgenin benzoate’s action are significant. It has been shown to induce differentiation and apoptosis in various cancer cells . The molecular mechanisms involved in the induction of apoptosis include an increase in pro-apoptotic Bax protein and a decrease in anti-apoptotic Bcl-2 protein .
Action Environment
The action, efficacy, and stability of diosgenin benzoate can be influenced by various environmental factors. Biotechnological techniques such as in vitro propagation and elicitation of diosgenin production can be used to enhance the production of diosgenin benzoate . Furthermore, the development of diosgenin nano drug carriers can improve the biological activity and bioavailability of diosgenin benzoate .
properties
IUPAC Name |
[(1S,2S,4S,5'R,6R,7S,8R,9S,12S,13R,16R)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]-16-yl] benzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C34H46O4/c1-21-12-17-34(36-20-21)22(2)30-29(38-34)19-28-26-11-10-24-18-25(37-31(35)23-8-6-5-7-9-23)13-15-32(24,3)27(26)14-16-33(28,30)4/h5-10,21-22,25-30H,11-20H2,1-4H3/t21-,22+,25-,26-,27+,28+,29+,30+,32+,33+,34-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CWUJEAGCIAAOMQ-RTDPTVCESA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC2(C(C3C(O2)CC4C3(CCC5C4CC=C6C5(CCC(C6)OC(=O)C7=CC=CC=C7)C)C)C)OC1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1CC[C@@]2([C@H]([C@H]3[C@@H](O2)C[C@@H]4[C@@]3(CC[C@H]5[C@H]4CC=C6[C@@]5(CC[C@H](C6)OC(=O)C7=CC=CC=C7)C)C)C)OC1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C34H46O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80747067 |
Source
|
| Record name | (3alpha,25R)-Spirost-5-en-3-yl benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80747067 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
518.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
4952-68-5 |
Source
|
| Record name | (3alpha,25R)-Spirost-5-en-3-yl benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80747067 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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